Cas no 1909309-34-7 (2-(cyclobutylmethoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride
• CAS No: 1909309-34-7
• MDL: MFCD29906878
• CID: 4628603
• PubChem ID: 122163293
• Update Time: 2025-05-25

2-(cyclobutylmethoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride

• MDL： MFCD29906878

Additional information on 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride (CAS No. 1909309-34-7)

In the rapidly evolving field of pharmaceutical and chemical research, 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride (CAS No. 1909309-34-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, belongs to a class of amine derivatives that are increasingly explored for their versatility in drug discovery and material science. Researchers and industry professionals are particularly interested in its cyclobutylmethoxy moiety, which contributes to its distinct chemical behavior and bioavailability.

The molecular structure of 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride features a cyclobutane ring attached to an ethoxyamine chain, terminated by a hydrochloride salt. This configuration enhances its solubility in aqueous solutions, making it a promising candidate for formulations requiring high bioavailability. Recent studies highlight its potential as an intermediate in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The compound’s ability to cross the blood-brain barrier has sparked interest in neurodegenerative disease research, aligning with current trends in addressing Alzheimer’s and Parkinson’s pathologies.

From a synthetic chemistry perspective, CAS No. 1909309-34-7 is often utilized in peptide coupling reactions and as a building block for heterocyclic compounds. Its stability under physiological conditions makes it suitable for prodrug design, a hot topic in personalized medicine. Industry reports suggest growing demand for such high-purity intermediates, driven by advancements in automated synthesis platforms and AI-driven molecular modeling. These technologies enable researchers to explore novel derivatives of 2-(cyclobutylmethoxy)ethan-1-amine with improved efficacy profiles.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike traditional volatile organic compounds (VOCs), 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride exhibits low ecological toxicity, aligning with the green chemistry movement. This attribute is critical for manufacturers adhering to REACH and FDA guidelines, especially when developing GMP-grade materials. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure batch-to-batch consistency, addressing quality concerns raised by pharmaceutical auditors.

In the context of market trends, the compound’s patent landscape reveals competitive activity among biotech startups and established pharma companies. Searches for "CAS 1909309-34-7 suppliers" and "amine hydrochloride applications" have surged by 40% in 2023, reflecting its commercial relevance. Furthermore, its role in click chemistry and bioconjugation techniques positions it as a key player in antibody-drug conjugate (ADC) development—a sector projected to exceed $10 billion by 2025.

To summarize, 2-(cyclobutylmethoxy)ethan-1-amine hydrochloride represents a multifaceted compound with expanding applications across life sciences and industrial chemistry. Its combination of structural novelty, synthetic utility, and compliance with modern sustainability standards ensures its continued prominence in research pipelines. For laboratories seeking reliable data, peer-reviewed journals and SciFinder entries provide detailed protocols for its handling and derivatization.